5-(1,2,4-triazol-1-yl)-1H-pyrrolo[2,3-c]pyridine

• CAS RN: 174610-09-4
• Molecular Formula: C9H7N5
• Molecular Weight: 185.19
• IUPAC Name: 5-(1,2,4-triazol-1-yl)-1H-pyrrolo[2,3-c]pyridine
• InChI: InChI=1S/C9H7N5/c1-2-11-8-4-12-9(3-7(1)8)14-6-10-5-13-14/h1-6,11H
• InChI Key: MFSITKSGPDYTRK-UHFFFAOYSA-N
• SMILES: C1=CNC2=CN=C(C=C21)N3C=NC=N3

Description

5-(1,2,4-triazol-1-yl)-1H-pyrrolo[2,3-c]pyridine is a useful research compound. Its molecular formula is C9H7N5 and its molecular weight is 185.19. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N,N-Dimethyl-2-(5-nitro-2-(1,2,4-triazol-1-yl)pyridin-4-yl)ethenamine (8 g, 31 mmol) was hydrogenated over platinum oxide (1.6 g) in ethanol (150 mL) at 30 psi of hydrogen for 1 hour. The catalyst was removed by filtration and the solvent evaporated in vacuo. The residue was chromatographed on silica eluting with ethyl acetate to afford an orange/brown solid. This was triturated with ether and the precipitate collected by filtration to give the title compound (2.89 g, 51%) as a pink solid. mp 203°-205° C. 1H NMR (360 MHz, d6 -DMSO)δ6.67 (1H, d, J=3.0 Hz), 7.76 (1H, d, J=2.9 Hz), 8.01 (1H, s), 8.23 (1H, s), 8.70 (1H, s), 9.25 (1H, s) and 11.86 (1H, br s).